Cas no 146781-78-4 (2H-Pyrrolo[3,2-f]-1,2-benzisoxazole(9CI))

• Product Name: 2H-Pyrrolo[3,2-f]-1,2-benzisoxazole(9CI)
• CAS No: 146781-78-4
• MF: C₉H₆N₂O
• MW: 158.15674161911
• CID: 101024
• PubChem ID: 57357530
• Update Time: 2025-04-18

2H-Pyrrolo[3,2-f]-1,2-benzisoxazole(9CI) Chemical and Physical Properties

Names and Identifiers

• 2H-Pyrrolo[3,2-f]-1,2-benzisoxazole(9CI)
• 2H-pyrrolo[3,2-f][1,2]benzoxazole
• 2H-Isoxazolo[4,5-f]indole
• DTXSID70723714
• 2H-[1,2]OXAZOLO[4,5-F]INDOLE
• 146781-78-4
• DB-261170
• 2h-pyrrolo[3,2-f]-1,2-benzisoxazole

• Inchi： 1S/C9H6N2O/c1-2-10-8-4-9-7(3-6(1)8)5-11-12-9/h1-5,11H
• InChI Key： YLAGZBOLCBLICY-UHFFFAOYSA-N
• SMILES： O1C2=CC3C(C=CN=3)=CC2=CN1

Computed Properties

• Exact Mass: 158.04808
• Monoisotopic Mass: 158.048012819g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 397
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 33.6Ų
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: 1.7

Experimental Properties

• PSA: 33.62